Cas no 391229-61-1 (N-4-(5-bromothiophen-2-yl)-1,3-thiazol-2-yl-3-nitrobenzamide)

• Product Name: N-4-(5-bromothiophen-2-yl)-1,3-thiazol-2-yl-3-nitrobenzamide
• CAS No: 391229-61-1
• Molecular Formula: C₁₄H₈BrN₃O₃S₂
• Molecular Weight: 410.265619277954
• CID: 6093064
• PubChem ID: 3407654

N-4-(5-bromothiophen-2-yl)-1,3-thiazol-2-yl-3-nitrobenzamide Properties

Names and Identifiers

• N-4-(5-bromothiophen-2-yl)-1,3-thiazol-2-yl-3-nitrobenzamide
• N-(4-(5-bromothiophen-2-yl)thiazol-2-yl)-3-nitrobenzamide
• Benzamide, N-[4-(5-bromo-2-thienyl)-2-thiazolyl]-3-nitro-
• Oprea1_737395
• 391229-61-1
• F0214-0071
• SR-01000005219
• N-[4-(5-bromothiophen-2-yl)-1,3-thiazol-2-yl]-3-nitrobenzamide
• AKOS002048074
• SR-01000005219-1

• InChIKey： AJULZYOFJMYLCW-UHFFFAOYSA-N
• Inchi： 1S/C14H8BrN3O3S2/c15-12-5-4-11(23-12)10-7-22-14(16-10)17-13(19)8-2-1-3-9(6-8)18(20)21/h1-7H,(H,16,17,19)
• SMILES： C(NC1=NC(C2SC(Br)=CC=2)=CS1)(=O)C1=CC=CC([N+]([O-])=O)=C1

Computed Properties

• Exact Mass: 408.91905g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 3
• Monoisotopic Mass: 408.91905g/mol
• Heavy Atom Count: 23
• Complexity: 465
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.4
• Topological Polar Surface Area: 144Ų

Experimental Properties

• pka: 6.19±0.50(Predicted)
• Density: 1.754±0.06 g/cm3(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes